Cas no 1449506-04-0 (Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate))

Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate) structure
1449506-04-0 structure
Product Name:Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate)
CAS No:1449506-04-0
MF:C58H42O8
MW:866.949296474457
CID:3035806
Update Time:2023-08-10

Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate) Chemical and Physical Properties

Names and Identifiers

    • Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate)
    • Inchi: 1S/C58H42O8/c1-63-55(59)39-21-13-35(14-22-39)43-29-44(36-15-23-40(24-16-36)56(60)64-2)32-47(31-43)53-49-9-5-7-11-51(49)54(52-12-8-6-10-50(52)53)48-33-45(37-17-25-41(26-18-37)57(61)65-3)30-46(34-48)38-19-27-42(28-20-38)58(62)66-4/h5-34H,1-4H3
    • InChI Key: PRCHDYXXERQQPG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)C1=CC(C2C=CC(C(=O)OC)=CC=2)=CC(=C1)C1=C2C=CC=CC2=C(C2C=C(C3C=CC(C(=O)OC)=CC=3)C=C(C3C=CC(C(=O)OC)=CC=3)C=2)C2=CC=CC=C12)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 14
  • Complexity: 1380
  • XLogP3: 13.6
  • Topological Polar Surface Area: 105

Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate) Related Literature

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